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Compound of Interest

Compound Name: Reactive yellow 3

Cat. No.: B1329402

Reactive Yellow 3: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Reactive Yellow 3, also identified by its Colour Index name C.I. 13245, is a synthetic monoazo
reactive dye.[1] This technical guide provides a detailed overview of its chemical and physical
properties, molecular structure, synthesis, and general application protocols. The information is
intended to support research and development activities requiring a thorough understanding of
this compound.

Chemical Structure and Properties

Reactive Yellow 3 is characterized by a single azo bond within its molecular structure.[1] The
molecule contains sulfonic acid groups, which confer water solubility, and a reactive
chlorotriazine group that enables covalent bond formation with hydroxyl groups on cellulosic
fibers.

Chemical Structure

The precise chemical structure of Reactive Yellow 3 can be represented by the following
diagram.
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Physicochemical Properties

A summary of the key physicochemical properties of Reactive Yellow 3 is presented in the

table below.

Property Value Source(s)
Sodium 3-[[4-(acetylamino)-2-
aminophenyl]azo]-4-

IUPAC Name N/A
hydroxynaphthalene-1-
sulfonate

CAS Number 6539-67-9 [1][2]

Colour Index C.l. 13245 [1]

Molecular Formula C21H15CINsNa207S:2 [1]

Molecular Weight 636.96 g/mol [1]

Appearance Deep yellow powder [1][2]

- Soluble in water (15 g/L at 50

Solubility [1][2]
OC)

Density 1.81 g/cm? (Predicted) [2]

pKa -0.71 + 0.40 (Predicted) [2]

UV-Vis Amax 410 nm, 420 nm, 446 nm N/A

Spectral Data

o UV-Visible Spectroscopy: The maximum absorption wavelength (Amax) for Reactive Yellow

3 in aqueous solution is reported to be around 410-446 nm. The dye appears as a red light

yellow.[1]

o Infrared (IR) and Nuclear Magnetic Resonance (NMR) Spectroscopy: Detailed public data for

IR and NMR spectra of Reactive Yellow 3 are not readily available. Such analyses would be

valuable for detailed structural confirmation and purity assessment.
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Synthesis of Reactive Yellow 3

The synthesis of Reactive Yellow 3 involves a multi-step process, beginning with diazotization,
followed by a coupling reaction and subsequent condensation.

Synthesis Workflow

Step 1: Diazotization

Sodium Nitrite &
2 (0-5°C) > Dia;onium Salt of \
3-Aminonaphthalene- 3-Aminonaphthalene-
1,5-disulfonic acid 1,5-disulfonic acid Coupling
(pH 1-3, 0-30 °C)

Step 2: Azo Coupling

A 4

SCeamionhcniDacetamide Intermediate Azo Compound
hydrochloride
Condensation

Step 3: Condensation

2,4,6-Trichloro-
1,3,5-triazine

Reactive Yellow 3

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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